Cas no 1250543-64-6 (3-{(2-aminoethyl)sulfanylmethyl}benzoic acid)

• Product Name: 3-{(2-aminoethyl)sulfanylmethyl}benzoic acid
• CAS No: 1250543-64-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD14623980
• CID: 5608107
• PubChem ID: 61319250
• Update Time: 2025-05-21

3-{(2-aminoethyl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(2-aminoethyl)thio]methyl]-
• EN300-8530646
• AKOS010573617
• 1250543-64-6
• 3-{[(2-aminoethyl)sulfanyl]methyl}benzoic acid
• 3-{(2-aminoethyl)sulfanylmethyl}benzoic acid

• MDL： MFCD14623980
• Inchi： 1S/C10H13NO2S/c11-4-5-14-7-8-2-1-3-9(6-8)10(12)13/h1-3,6H,4-5,7,11H2,(H,12,13)
• InChI Key： FFIHBZNRYBDBFC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CSCCN)=C1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 398.4±32.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)

Additional information on 3-{(2-aminoethyl)sulfanylmethyl}benzoic acid

3-{(2-Aminoethyl)sulfanylmethyl}benzoic Acid: A Comprehensive Overview

3-{(2-Aminoethyl)sulfanylmethyl}benzoic acid, also known by its CAS number 1250543-64-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its benzoic acid backbone and a unique substituent containing an aminoethyl group, has garnered attention due to its potential applications in drug design and chemical synthesis. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting.

The structure of 3-{(2-aminoethyl)sulfanylmethyl}benzoic acid is notable for its sulfur-containing moiety, which introduces a degree of flexibility and reactivity that is advantageous in various chemical reactions. The amino group within the molecule further enhances its functional versatility, making it a valuable building block in the synthesis of more complex molecules. Researchers have explored its ability to participate in nucleophilic substitutions and condensation reactions, which are critical steps in the construction of bioactive agents.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution and reactivity patterns of 3-{(2-aminoethyl)sulfanylmethyl}benzoic acid. These studies reveal that the sulfur atom plays a pivotal role in modulating the molecule's electronic characteristics, thereby influencing its interaction with biological targets such as enzymes and receptors.

In the realm of medicinal chemistry, this compound has been investigated for its potential as a lead molecule in drug discovery. Its ability to act as a precursor for more complex structures has been leveraged in the development of inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, recent research has demonstrated that derivatives of 3-{(2-aminoethyl)sulfanylmethyl}benzoic acid can exhibit potent inhibitory activity against specific protein kinases, suggesting their potential as therapeutic agents.

The synthesis of 3-{(2-aminoethyl)sulfanylmethyl}benzoic acid involves a multi-step process that typically begins with the modification of benzene rings. The introduction of the sulfanylmethylamino group requires careful control over reaction conditions to ensure optimal yields and product purity. Innovations in catalytic methods and green chemistry practices have contributed to more efficient and environmentally friendly synthesis routes for this compound.

Beyond its direct applications, this compound serves as a valuable model for studying sulfur-containing biomolecules. Its structural features make it an ideal candidate for exploring sulfur-mediated interactions, which are crucial in many biological processes. For instance, researchers have utilized this compound to investigate sulfur-based hydrogen bonding and its implications for drug design.

In conclusion, 3-{(2-aminoethyl)sulfanylmethyl}benzoic acid stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthetic and computational techniques, position it as a key player in the development of novel bioactive compounds. As research continues to uncover new facets of this compound's behavior, it is likely to remain a focal point in both academic and industrial settings.